Cas no 1623585-79-4 (2-(5-acetyl-2-methoxyphenyl)-N-(1-cyanocyclopentyl)acetamide)

• Product Name: 2-(5-acetyl-2-methoxyphenyl)-N-(1-cyanocyclopentyl)acetamide
• CAS No: 1623585-79-4
• MF: C₁₇H₂₀N₂O₃
• MW: 300.352304458618
• CID: 6595924
• PubChem ID: 78831228
• Update Time: 2025-06-08

2-(5-acetyl-2-methoxyphenyl)-N-(1-cyanocyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS017170776
• 2-(5-acetyl-2-methoxyphenyl)-N-(1-cyanocyclopentyl)acetamide
• Z203427086
• EN300-6646874
• 1623585-79-4

• Inchi： 1S/C17H20N2O3/c1-12(20)13-5-6-15(22-2)14(9-13)10-16(21)19-17(11-18)7-3-4-8-17/h5-6,9H,3-4,7-8,10H2,1-2H3,(H,19,21)
• InChI Key： QJWXXTYBRCEZKM-UHFFFAOYSA-N
• SMILES： O=C(CC1C=C(C(C)=O)C=CC=1OC)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 300.14739250g/mol
• Monoisotopic Mass: 300.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.2Ų

Additional information on 2-(5-acetyl-2-methoxyphenyl)-N-(1-cyanocyclopentyl)acetamide

2-(5-Acetyl-2-Methoxyphenyl)-N-(1-Cyanocyclopentyl)acetamide: An Emerging Compound in Medicinal Chemistry

2-(5-Acetyl-2-Methoxyphenyl)-N-(1-Cyanocyclopentyl)acetamide, with the CAS number 1623585-79-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amides and exhibits a complex molecular structure that includes an acetyl group, a methoxy group, and a cyanocyclopentyl moiety. These functional groups contribute to its diverse chemical properties and biological activities, making it a promising candidate for further research and development.

The synthesis of 2-(5-Acetyl-2-Methoxyphenyl)-N-(1-Cyanocyclopentyl)acetamide has been extensively studied, with several methodologies reported in the literature. One of the most common approaches involves the reaction of 5-acetyl-2-methoxybenzaldehyde with 1-cyanocyclopentanamine in the presence of an appropriate coupling reagent. This method provides high yields and excellent purity, making it suitable for large-scale production. The detailed synthetic route involves multiple steps, including the formation of the aldehyde intermediate, followed by the condensation with the amine to form the final amide product.

In terms of its physical and chemical properties, 2-(5-Acetyl-2-Methoxyphenyl)-N-(1-Cyanocyclopentyl)acetamide is a white crystalline solid with a melting point ranging from 130 to 135°C. It is moderately soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but exhibits low solubility in water. These solubility characteristics are crucial for its use in various biological assays and pharmaceutical formulations.

The biological activity of 2-(5-Acetyl-2-Methoxyphenyl)-N-(1-Cyanocyclopentyl)acetamide has been extensively investigated, revealing its potential as a therapeutic agent. Recent studies have shown that this compound possesses potent anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Beyond its anti-inflammatory effects, 2-(5-Acetyl-2-Methoxyphenyl)-N-(1-Cyanocyclopentyl)acetamide has also demonstrated promising antitumor activity. In vitro studies using various cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation. The antitumor effects are attributed to its ability to disrupt cellular signaling pathways involved in cell survival and growth, such as the PI3K/AKT and MAPK pathways.

To further understand the pharmacological profile of 2-(5-Acetyl-2-Methoxyphenyl)-N-(1-Cyanocyclopentyl)acetamide, extensive pharmacokinetic studies have been conducted. These studies have revealed that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its potential use as an oral medication. Additionally, preclinical toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential applications of 2-(5-Acetyl-2-Methoxyphenyl)-N-(1-Cyanocyclopentyl)acetamide extend beyond inflammation and cancer. Recent research has explored its use in neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Studies have shown that this compound can cross the blood-brain barrier (BBB) and exert neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These findings suggest that it may have therapeutic potential in treating neurological disorders.

In conclusion, 2-(5-Acetyl-2-Methoxyphenyl)-N-(1-Cyanocyclopentyl)acetamide, CAS number 1623585-79-4, is a multifaceted compound with a wide range of biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in the field of medicinal chemistry.